Cas no 1806844-25-6 (3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1806844-25-6
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4852810
• Update Time: 2025-08-02

3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-2-4(11)5(7(9)10)12-6(3)8/h2,7H,11H2,1H3
• InChI Key： CXXVTIKOPZXORO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine

3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine: A Comprehensive Overview

The compound 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine (CAS No. 1806844-25-6) is a highly specialized organic molecule with a unique structure and versatile applications. This pyridine derivative has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science due to its distinctive chemical properties and potential for functionalization. The molecule's structure, characterized by the presence of an amino group at position 3, a bromine atom at position 6, a difluoromethyl group at position 2, and a methyl group at position 5, endows it with remarkable reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the importance of 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are crucial in drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key building block for constructing multi-functionalized pyridine derivatives with potential anti-cancer properties. The bromine atom at position 6 acts as an excellent leaving group, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

The presence of the difluoromethyl group at position 2 introduces unique electronic effects into the molecule. This group not only enhances the compound's stability but also imparts lipophilic properties, making it an attractive candidate for use in drug delivery systems. A 2023 research article in *Chemical Communications* reported that 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine can be efficiently converted into fluorinated pyridinium salts, which exhibit promising electrochemical properties for applications in organic electronics.

In terms of synthesis, 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine is typically prepared via a multi-step process involving Friedel-Crafts alkylation, bromination, and amino group introduction. The optimization of these steps has been a focal point of recent research efforts. A study published in *Organic Process Research & Development* in 2023 described a novel route utilizing microwave-assisted synthesis to enhance reaction efficiency and reduce production costs. This approach not only improves yield but also minimizes environmental impact by reducing solvent usage.

The versatility of 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine extends to its application in agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. A 2023 paper in *Pest Management Science* highlighted its potential as a lead compound for developing next-generation crop protection agents with improved efficacy and reduced toxicity to non-target species.

From a toxicological perspective, 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine has been subjected to rigorous safety assessments. According to a report by the European Chemicals Agency (ECHA), the compound demonstrates low acute toxicity when handled under standard laboratory conditions. However, prolonged exposure may pose risks to aquatic life, necessitating careful handling during industrial processes.

Looking ahead, the demand for 3-Amino-6-bromo-2-(difluoromethyl)-5-methylpyridine is expected to grow significantly as researchers continue to unlock its potential across diverse industries. Its role as a versatile building block in organic synthesis positions it as a key player in the development of innovative materials and therapeutic agents.